An expanded cavity hexaamine cage for copper(ii)
Dalton Transactions Pub Date: 2007-02-19 DOI: 10.1039/B617153B
Abstract
The crystal structure of the bicyclic hexaamine complex [Cu(fac-Me5-tricosane-N6)](ClO4)2·H2O (fac-Me5-tricosane-N6 = facial-1,5,9,13,20-pentamethyl-3,7,11,15,18,22-hexaazabicyclo[7.7.7]tricosane) at 100 K defines an apparently tetragonally compressed octahedral geometry, which is attributed to a combination of dynamic interconversion and static disorder between two tetragonally elongated structures sharing a common short axis. This structure is fluxional at 60 K and above as shown by
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